Cas no 2172372-63-1 (2-(butan-2-yl)-5-cyclopropylthieno2,3-dpyrimidine-4-carboxylic acid)

• Product Name: 2-(butan-2-yl)-5-cyclopropylthieno2,3-dpyrimidine-4-carboxylic acid
• CAS No: 2172372-63-1
• MF: C₁₄H₁₆N₂O₂S
• MW: 276.354042053223
• CID: 5766616
• PubChem ID: 165833935
• Update Time: 2023-11-25

2-(butan-2-yl)-5-cyclopropylthieno2,3-dpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(butan-2-yl)-5-cyclopropylthieno[2,3-d]pyrimidine-4-carboxylic acid
• 2172372-63-1
• EN300-1267917
• 2-(butan-2-yl)-5-cyclopropylthieno2,3-dpyrimidine-4-carboxylic acid

• Inchi： 1S/C14H16N2O2S/c1-3-7(2)12-15-11(14(17)18)10-9(8-4-5-8)6-19-13(10)16-12/h6-8H,3-5H2,1-2H3,(H,17,18)
• InChI Key： HRNYIOYLLUSVGJ-UHFFFAOYSA-N
• SMILES： S1C2C(=C(C(=O)O)N=C(C(C)CC)N=2)C(=C1)C1CC1

Computed Properties

• Exact Mass: 276.09324893g/mol
• Monoisotopic Mass: 276.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 91.3Ų